Cas no 35975-27-0 (4-acetyl-2,6-Piperazinedione)

• Product Name: 4-acetyl-2,6-Piperazinedione
• CAS No: 35975-27-0
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 296013
• PubChem ID: 13063814
• Update Time: 2025-04-19

4-acetyl-2,6-Piperazinedione Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2,6-Piperazinedione
• 4-acetylpiperazine-2,6-dione
• SCHEMBL791534
• DTXSID50516969
• 35975-27-0
• 2,6-Piperazinedione,4-acetyl-(9CI)
• AKOS014777979

• Inchi： 1S/C6H8N2O3/c1-4(9)8-2-5(10)7-6(11)3-8/h2-3H2,1H3,(H,7,10,11)
• InChI Key： MIAUQQUTAJUSSX-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CC(N1)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.5Ų